molecular formula C12H14BrN3O B8274672 4-(2-bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenylamine

4-(2-bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenylamine

Cat. No.: B8274672
M. Wt: 296.16 g/mol
InChI Key: JFHCJXHTPXCLAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenylamine is a useful research compound. Its molecular formula is C12H14BrN3O and its molecular weight is 296.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14BrN3O

Molecular Weight

296.16 g/mol

IUPAC Name

4-(2-bromoethoxy)-3-(2-methylpyrazol-3-yl)aniline

InChI

InChI=1S/C12H14BrN3O/c1-16-11(4-6-15-16)10-8-9(14)2-3-12(10)17-7-5-13/h2-4,6,8H,5,7,14H2,1H3

InChI Key

JFHCJXHTPXCLAB-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC=N1)C2=C(C=CC(=C2)N)OCCBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CC(=O)Nc1ccc(OCCBr)c(-c2ccnn2C)c1
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reactant
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Synthesis routes and methods II

Procedure details

To a solution of N-[4-(2-Bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenyl]-acetamide (3 g, 8.9 mmole) in methanol (6 mL) was added Sulfuric acid (2.2 mL, 42 mmole, 4.78 eq) at 0° C. while stirring. The reaction mixture was refluxed at 90° C. for 1 hour 20 minutes. Crude was quenched with water, neutralized with saturated sodium hydroxide solution until pH 8, extracted with ethyl acetate, and then concentrated in vacuo to give title compound as a solid (2.6 g, 99%). Exact mass calculated for C12H14BrN3O 295.0. found 296.1 (M+H 79Br, 100), 298.2 (M+H 81Br, 98).
Name
N-[4-(2-Bromo-ethoxy)-3-(2-methyl-2H-pyrazol-3-yl)-phenyl]-acetamide
Quantity
3 g
Type
reactant
Reaction Step One
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2.2 mL
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reactant
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Quantity
6 mL
Type
solvent
Reaction Step One
Yield
99%

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